Glycine, N,N-diethyl-, (2/'-chloro(1,1/'-biphenyl)-4-yl)methyl ester, (Z)-2-butenedioate
Glycine, N,N-diethyl-, (2/'-chloro(1,1/'-biphenyl)-4-yl)methyl ester, (Z)-2-butenedioate
Brand Name:
Vulcanchem
CAS No.:
109523-96-8
VCID:
VC0028612
InChI:
InChI=1S/C19H22ClNO2.C4H4O4/c1-3-21(4-2)13-19(22)23-14-15-9-11-16(12-10-15)17-7-5-6-8-18(17)20;5-3(6)1-2-4(7)8/h5-12H,3-4,13-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CCN(CC)CC(=O)OCC1=CC=C(C=C1)C2=CC=CC=C2Cl.C(=CC(=O)O)C(=O)O
Molecular Formula:
C23H26ClNO6
Molecular Weight:
447.9 g/mol
Glycine, N,N-diethyl-, (2/'-chloro(1,1/'-biphenyl)-4-yl)methyl ester, (Z)-2-butenedioate
CAS No.: 109523-96-8
Main Products
VCID: VC0028612
Molecular Formula: C23H26ClNO6
Molecular Weight: 447.9 g/mol
| CAS No. | 109523-96-8 |
|---|---|
| Product Name | Glycine, N,N-diethyl-, (2/'-chloro(1,1/'-biphenyl)-4-yl)methyl ester, (Z)-2-butenedioate |
| Molecular Formula | C23H26ClNO6 |
| Molecular Weight | 447.9 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;[4-(2-chlorophenyl)phenyl]methyl 2-(diethylamino)acetate |
| Standard InChI | InChI=1S/C19H22ClNO2.C4H4O4/c1-3-21(4-2)13-19(22)23-14-15-9-11-16(12-10-15)17-7-5-6-8-18(17)20;5-3(6)1-2-4(7)8/h5-12H,3-4,13-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChIKey | AOSZXXPVOQMXAB-WLHGVMLRSA-N |
| Isomeric SMILES | CCN(CC)CC(=O)OCC1=CC=C(C=C1)C2=CC=CC=C2Cl.C(=C/C(=O)O)\C(=O)O |
| SMILES | CCN(CC)CC(=O)OCC1=CC=C(C=C1)C2=CC=CC=C2Cl.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CCN(CC)CC(=O)OCC1=CC=C(C=C1)C2=CC=CC=C2Cl.C(=CC(=O)O)C(=O)O |
| Synonyms | Glycine, N,N-diethyl-, (2/'-chloro(1,1/'-biphenyl)-4-yl)methyl ester, (Z)-2-butenedioate |
| PubChem Compound | 6448000 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume